Cas no 879339-67-0 (1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-)
879339-67-0 structure
Product Name:1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
CAS No:879339-67-0
MF:C11H13FO2
MW:196.218127012253
MDL:MFCD12177505
CID:3208863
PubChem ID:20109468
Update Time:2023-10-31
1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
- 3'-FLUORO-4'-METHOXY-2-METHYLPROPIOPHENONE
- 1-(3-fluoro-4-methoxyphenyl)-2-methyl-propan-1-one
- SCHEMBL4597925
- 1-(3-Fluoro-4-methoxy-phenyl)-2-methyl-propan-1-one
- N14060
- AKOS000346066
- 1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one
- DPKNPCNFNCRDCF-UHFFFAOYSA-N
- 1-(3-fluoro-4-methoxyphenyl)-2-methyl-1-propanone
- 879339-67-0
-
- MDL: MFCD12177505
- Inchi: 1S/C11H13FO2/c1-7(2)11(13)8-4-5-10(14-3)9(12)6-8/h4-7H,1-3H3
- InChI Key: DPKNPCNFNCRDCF-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C(F)=C1)(=O)C(C)C
Computed Properties
- Exact Mass: 196.08995782g/mol
- Monoisotopic Mass: 196.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433254-1 g |
3'-Fluoro-4'-methoxy-2-methylpropiophenone |
879339-67-0 | 1g |
€504.20 | 2023-07-18 | ||
| abcr | AB433254-5 g |
3'-Fluoro-4'-methoxy-2-methylpropiophenone |
879339-67-0 | 5g |
€1,242.20 | 2023-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620515-1g |
1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one |
879339-67-0 | 98% | 1g |
¥5068.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620515-5g |
1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one |
879339-67-0 | 98% | 5g |
¥14448.00 | 2024-04-27 | |
| Ambeed | A200556-1g |
1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one |
879339-67-0 | 97% | 1g |
$673.0 | 2025-04-16 | |
| abcr | AB433254-1g |
3'-Fluoro-4'-methoxy-2-methylpropiophenone; . |
879339-67-0 | 1g |
€1043.00 | 2025-04-15 | ||
| abcr | AB433254-5g |
3'-Fluoro-4'-methoxy-2-methylpropiophenone; . |
879339-67-0 | 5g |
€1903.30 | 2025-04-15 | ||
| Ambeed | A200556-250mg |
1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one |
879339-67-0 | 97% | 250mg |
$269.0 | 2025-04-16 | |
| Ambeed | A200556-250mg |
1-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-one |
879339-67-0 | 97% | 250mg |
$269.0 | 2025-04-16 |
1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:879339-67-0)1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
Order Number:A1186044
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:59
Price ($):383.0
Email:sales@amadischem.com
1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
879339-67-0 (1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:879339-67-0)1-PROPANONE, 1-(3-FLUORO-4-METHOXYPHENYL)-2-METHYL-
Purity:99%
Quantity:1g
Price ($):383.0